Cas no 2742623-59-0 (Cyclopropanecarboxylic acid, 2-(4-pyridinyl)-, hydrochloride (1:1), (1S,2S)-)

• Product Name: Cyclopropanecarboxylic acid, 2-(4-pyridinyl)-, hydrochloride (1:1), (1S,2S)-
• CAS No: 2742623-59-0
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 6456358
• PubChem ID: 121000008
• Update Time: 2025-10-19

Cyclopropanecarboxylic acid, 2-(4-pyridinyl)-, hydrochloride (1:1), (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(4-pyridinyl)-, hydrochloride (1:1), (1S,2S)-
• Trans-2-(pyridin-4-yl)cyclopropanecarboxylicacidhcl
• EN300-7471127
• trans-2-(Pyridin-4-yl)cyclopropanecarboxylic acid hydrochloride
• (1S,2S)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride
• AKOS026669558
• MFCD29764218
• Trans-2-(pyridin-4-yl)cyclopropanecarboxylic acid hcl
• C93523
• 2742623-59-0

• Inchi： 1S/C9H9NO2.ClH/c11-9(12)8-5-7(8)6-1-3-10-4-2-6;/h1-4,7-8H,5H2,(H,11,12);1H/t7-,8+;/m1./s1
• InChI Key： OBGPWWPLZPGMJP-WLYNEOFISA-N
• SMILES： Cl.OC([C@H]1C[C@@H]1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Additional information on Cyclopropanecarboxylic acid, 2-(4-pyridinyl)-, hydrochloride (1:1), (1S,2S)-

Recent Advances in the Study of Cyclopropanecarboxylic acid, 2-(4-pyridinyl)-, hydrochloride (1:1), (1S,2S)- (CAS: 2742623-59-0)

The compound Cyclopropanecarboxylic acid, 2-(4-pyridinyl)-, hydrochloride (1:1), (1S,2S)- (CAS: 2742623-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropane derivative, characterized by its unique structural features and pharmacological potential, is being explored for its applications in drug discovery and development. The stereospecificity of the (1S,2S)- configuration adds to its relevance in designing enantioselective therapeutic agents.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced catalytic methods to achieve high enantiomeric purity. Researchers have reported improved yields and selectivity using asymmetric hydrogenation and chiral auxiliary techniques. The hydrochloride salt form enhances its solubility and stability, making it more suitable for preclinical evaluations. These synthetic advancements are critical for scaling up production and ensuring reproducibility in pharmacological studies.

Pharmacological investigations have revealed promising bioactivity profiles for Cyclopropanecarboxylic acid, 2-(4-pyridinyl)-, hydrochloride (1:1), (1S,2S)-. In vitro assays demonstrate its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. Molecular docking studies suggest strong binding affinity to target proteins, which aligns with its observed inhibitory effects in cellular models. These findings position the compound as a candidate for further development in targeted therapies.

In addition to its therapeutic potential, the compound's mechanism of action has been a focal point of recent research. Structural-activity relationship (SAR) studies have elucidated the critical role of the cyclopropane ring and the pyridinyl moiety in its bioactivity. Modifications to these functional groups have been explored to enhance potency and reduce off-target effects. Such insights are invaluable for the rational design of next-generation derivatives with improved pharmacokinetic properties.

The safety and toxicological profile of Cyclopropanecarboxylic acid, 2-(4-pyridinyl)-, hydrochloride (1:1), (1S,2S)- has also been preliminarily assessed. Early-stage toxicity studies indicate a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, comprehensive in vivo studies are warranted to confirm these findings and address potential long-term risks. These evaluations are essential for advancing the compound into clinical trials.

Looking ahead, the integration of computational modeling and high-throughput screening technologies is expected to accelerate the development of Cyclopropanecarboxylic acid, 2-(4-pyridinyl)-, hydrochloride (1:1), (1S,2S)- based therapeutics. Collaborative efforts between academia and industry will be crucial in translating these research findings into viable clinical applications. The compound's versatility and promising preliminary data underscore its potential to address unmet medical needs in various disease areas.